5-(Azetidin-1-ylmethyl)-1-methyl-1H-pyrazol-3-amine

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 5-(azetidin-1-ylmethyl)-1-methylpyrazol-3-amine
• InChI: InChI=1S/C8H14N4/c1-11-7(5-8(9)10-11)6-12-3-2-4-12/h5H,2-4,6H2,1H3,(H2,9,10)
• InChI Key: VGMJIYXGHFNIDX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)N)CN2CCC2

Description

5-(Azetidin-1-ylmethyl)-1-methyl-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C8H14N4 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(azetidin-1-ylmethyl)-1-methyl-3-nitro-1H-pyrazole (349 mg, 1.78 mmol) in ethanol (20 mL) was treated with palladium on carbon (10%, 50 mg). The resulting mixture was stirred under a hydrogen (1 atm) for 48 h. The reaction mixture was filtered through a celite pad, and the pad washed with ethanol. The filtrate was concentrated in vacuo to give 5-(azetidin-1-ylmethyl)-1-methyl-1H-pyrazol-3-amine (292 mg, 99%) as a light yellow oil. 1H NMR (300 MHz, DMSO-d6) 8 ppm 1.93 (quin, J=6.89 Hz, 2 H) 3.06 (t, J=6.99 Hz, 4 H) 3.34 (s, 2 H) 3.46 (s, 3 H) 4.36 (s, 2 H) 5.25 (s, 4 H).